Cas no 1001518-81-5 (2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetic acid)

• Product Name: 2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetic acid
• CAS No: 1001518-81-5
• MF: C₇H₇BrF₂N₂O₂
• MW: 269.043487787247
• MDL: MFCD03419678
• CID: 3058814
• PubChem ID: 7018471
• Update Time: 2025-04-21

2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-difluoromethyl-5-methyl-pyrazol-1-yl)-acetic acid
• 2-[4-Bromo-3-(difluoromethyl)-5-methyl-pyrazol-1-yl]acetic acid
• [4-Bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
• 2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetic acid
• 2-(4-Bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetic acid
• 1001518-81-5
• STK313050
• DTXSID501180004
• BBL039139
• CS-0262726
• AKOS000308115
• [4-BROMO-3-(DIFLUOROMETHYL)-5-METHYLPYRAZOL-1-YL]ACETIC ACID
• 2-(4-Bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl)aceticacid
• EN300-83591
• 4-Bromo-3-(difluoromethyl)-5-methyl-1H-pyrazole-1-acetic acid
• MFCD03419678
• BQB51881
• 2-[4-bromo-3-(difluoromethyl)-5-methylpyrazol-1-yl]acetic acid
• 2-[4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid

• MDL： MFCD03419678
• Inchi： 1S/C7H7BrF2N2O2/c1-3-5(8)6(7(9)10)11-12(3)2-4(13)14/h7H,2H2,1H3,(H,13,14)
• InChI Key： PLNMVFPXKXTLEA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NN(CC(=O)O)C=1C

Computed Properties

• Exact Mass: 267.9659g/mol
• Monoisotopic Mass: 267.9659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.04g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives